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Chemical Identity and Properties

This table summarizes the fundamental differences between sodium disulfide and sodium sulfide.

Feature Sodium Disulfide Sodium Sulfide

CAS Number 22868-13-9 [1] [2] 1313-82-2 (common for Na₂S)

Molecular
Formula

Na₂S₂ [1] [2] Na₂S

Molar Mass
(g/mol)

110.11 [1] 78.04

Chemical
Structure

Contains a disulfide anion (S₂²⁻); two sulfur
atoms bonded together [3].

Contains a monosulfide anion (S²⁻);
a single sulfur atom.

Common
Form

Light yellow, microcrystalline, very
hygroscopic powder [1].

Yellow or red-brown lumps (industrial
grade) or yellow flakes.

Melting Point 495 °C [1] ~1180 °C

Density 2.01 g/cm³ [1] ~1.86 g/cm³
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Feature Sodium Disulfide Sodium Sulfide

Solubility Readily soluble in water; soluble in ethanol
[1].

Soluble in water; insoluble in ether.

Synthesis and Production Methods

The industrial and laboratory-scale preparation methods for these two compounds differ significantly.

Synthesis of Sodium Sulfide

The diagram below outlines the six-step industrial production process for sodium sulfide.
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Industrial synthesis of sodium sulfide involves reduction of sodium sulfate with carbon at high temperatures

[4].

The key chemical reaction during heating is: Na₂SO₄ + 2 C → Na₂S + 2 CO [4] This is an endothermic

reaction requiring temperatures between 900°C and 1100°C [4].
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Synthesis of Sodium Disulfide

Laboratory preparation of sodium disulfide typically involves reacting sodium sulfide with elemental sulfur

[1]. Direct synthesis from elements (sodium and sulfur) in specific conditions is also possible but more

complex [1]. Sodium disulfide is often generated in situ for immediate use in subsequent reactions [1].

Key Applications in Research

Sodium disulfide and sodium sulfide serve as nucleophilic sulfur sources and reducing agents in various

chemical syntheses.

Sodium Disulfide as a Reactant: It is used to introduce a disulfide (-S-S-) bridge into organic
molecules. A key application is the preparation of bis(2-chloroethyl) disulfide from 2-chloroethanol,

which is a precursor to saturated 1,2,5-dithiazepines and 1,2-dithiepanes [3].
Sodium Disulfide as a Reagent: It functions as a nucleophilic agent for synthesizing organic
disulfides and as a selective reducing agent for nitro groups [1].
Sodium Sulfide as a Precursor: Sodium sulfide serves as the starting material for producing

sodium disulfide and other polysulfides in the lab [1].

Key Takeaways for Researchers

Fundamental Difference: The core distinction lies in the sulfur anion—S²⁻ in sulfide vs. S₂²⁻ in
disulfide. This dictates their reactivity and applications.

Synthetic Utility: Sodium disulfide is particularly valuable for constructing disulfide bonds in
heterocyclic chemistry and for selective reductions [3] [1].

Handling and Storage: Sodium disulfide is highly hygroscopic and generally requires use soon
after preparation or storage under strict anhydrous and oxygen-free conditions [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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